Cas no 2138114-68-6 (2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide)

• Product Name: 2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide
• CAS No: 2138114-68-6
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 5907163
• PubChem ID: 165501240
• Update Time: 2025-05-23

2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide
• 2138114-68-6
• EN300-1178801

• Inchi： 1S/C13H15NO3S/c1-2-3-7-10-14-18(16,17)11-13(15)12-8-5-4-6-9-12/h1,4-6,8-9,14H,3,7,10-11H2
• InChI Key： JSQMVJPEFBTTSS-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NCCCC#C)(=O)=O

Computed Properties

• Exact Mass: 265.07726451g/mol
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide

Introduction to 2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide (CAS No. 2138114-68-6)

2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide, with the CAS number 2138114-68-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide is characterized by a phenyl ring, a sulfonamide group, and an alkyne moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound. The alkyne group, in particular, is a versatile functional group that can participate in various chemical reactions, such as click chemistry, making it a valuable tool in the synthesis of complex molecules and drug conjugates.

Recent studies have highlighted the potential of 2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer and lung cancer cells. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells, making it a promising candidate for further drug development.

In addition to its antitumor properties, 2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that the compound effectively reduces inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS.

The synthetic route for preparing 2-oxo-N-(pent-4-yn-1-yl)-2-phenylethane-1-sulfonamide has been well-documented in the literature. One common method involves the reaction of 2-chloro-N-(pent-4-yne)-benzenesulfonamide with an appropriate nucleophile under mild conditions. This approach allows for high yields and good purity, making it suitable for large-scale production.

The physical and chemical properties of 2-oxo-N-(pent--yne--y--yl)--phe-nyletha-n-e-1-sulfonamide (CAS No. 2138114-68-6)

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The physical and chemical properties of this compound include its solubility in common organic solvents such as DMSO and DMF, which facilitates its use in various biological assays and chemical reactions. The compound is also stable under standard laboratory conditions, making it easy to handle and store.

In conclusion, 2-oxo-N-(pent--yne--yl)\-phe\-nyletha\-ne-\\-sulfonamide (CAS No. 2138114-\\-68-\\-6)\*\*> represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.